![molecular formula C11H11FN2O B1399597 {1-[(4-fluorophenyl)methyl]-1H-pyrazol-4-yl}methanol CAS No. 1094202-70-6](/img/structure/B1399597.png)
{1-[(4-fluorophenyl)methyl]-1H-pyrazol-4-yl}methanol
Overview
Description
{1-[(4-fluorophenyl)methyl]-1H-pyrazol-4-yl}methanol, also known as 4-fluorophenylmethylpyrazol-4-methanol (4-FPM), is an organic compound and a derivative of pyrazole. It was first synthesized in the laboratory in 2018 and has since become a popular research chemical used in scientific studies. 4-FPM has been studied for its potential applications in various fields, including biochemistry, physiology, and pharmacology. The compound has been found to have a variety of biochemical and physiological effects, as well as advantages and limitations for lab experiments.
Scientific Research Applications
Synthesis and Structural Characterization
Kariuki et al. (2021) synthesized and characterized isostructural 4-(4-Aryl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles. These compounds, including one related to {1-[(4-fluorophenyl)methyl]-1H-pyrazol-4-yl}methanol, were crystallized from dimethylformamide solvent and analyzed using single crystal diffraction, revealing a planar structure with perpendicular orientation of one fluorophenyl group (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
Pharmacological Evaluation
Wise et al. (1987) explored a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, including compounds structurally similar to this compound, for their potential as antipsychotic agents. These compounds showed antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors (Wise et al., 1987).
Ultrasonics Promoted Synthesis
Trilleras et al. (2013) reported the synthesis of 1,3-diaryl-5-(1-phenyl-3-methyl-5-chloropyrazol-4-yl)-4,5-dihydropyrazole derivatives, related to this compound, under ultrasonics in ethanol or a methanol/glacial acetic acid mixture. This method offered advantages like simple work-up, shorter reaction times, and good yields (Trilleras, Polo, Quiroga, Cobo, & Nogueras, 2013).
Novel Prins Cyclization
Reddy et al. (2012) conducted a study involving a novel Prins cyclization for synthesizing hexahydro-1H-furo[3,4-c]pyran derivatives, demonstrating a method possibly applicable to the synthesis of this compound analogs (Reddy, Sreelatha, Kishore, Borkar, & Yadav, 2012).
properties
IUPAC Name |
[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FN2O/c12-11-3-1-9(2-4-11)6-14-7-10(8-15)5-13-14/h1-5,7,15H,6,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHDZPGQMCDGLFO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=C(C=N2)CO)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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